Cas no 817209-60-2 (7-Cinnolinamine, 4-phenoxy-)

7-Cinnolinamine, 4-phenoxy- structure
7-Cinnolinamine, 4-phenoxy- structure
Product Name:7-Cinnolinamine, 4-phenoxy-
CAS No:817209-60-2
MF:C14H11N3O
MW:237.256642580032
CID:1804442
Update Time:2024-11-27

7-Cinnolinamine, 4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 7-Cinnolinamine, 4-phenoxy-
    • Inchi: 1S/C14H11N3O/c15-10-6-7-12-13(8-10)17-16-9-14(12)18-11-4-2-1-3-5-11/h1-9H,15H2
    • InChI Key: OWXQGUANGBJNNN-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC(N)=C2)=C(OC2=CC=CC=C2)C=N1

Experimental Properties

  • Density: 1.297±0.06 g/cm3(Predicted)
  • Melting Point: 179-180 °C(Solv: benzene (71-43-2))
  • Boiling Point: 460.7±48.0 °C(Predicted)
  • pka: 4.07±0.10(Predicted)
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